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Compound of Interest

Compound Name: Tranylcypromine sulphate

Cat. No.: B10753801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Tranylcypromine sulphate in a laboratory setting. Adherence to these procedures is critical to

mitigate risks and ensure a safe research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Tranylcypromine sulphate is classified as a hazardous substance. It is fatal if swallowed and

toxic in contact with skin or if inhaled.[1] Appropriate personal protective equipment is

mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Standard BS EN 374:2003 or

equivalent.[1] Inspect gloves

before use. Double gloving is

recommended if there is a

potential for leaking or

splashing.[2]

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect from

splashes.

Face Protection Face shield

To be used in conjunction with

goggles when there is a risk of

splashing.[3]

Body Protection
Protective clothing/laboratory

coat

Should be resistant to

chemical permeation.[2]

Respiratory Protection N-95 or N-100 particle mask

Use when handling powder

outside of a certified chemical

fume hood or if aerosol

generation is possible.[4]

Occupational Exposure Limits
Substance Limit

Tranylcypromine Sulphate 30 MCG/M3 (8 HR TWA)[5]

Operational Plan for Handling Tranylcypromine Sulphate
1. Engineering Controls:

Always handle Tranylcypromine sulphate in a certified chemical fume hood to minimize

inhalation exposure.[1]

Ensure a safety shower and eyewash station are readily accessible in the laboratory.[1]

2. Procedural Guidance:
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, original container in a dry, cool, and well-ventilated area.[6]

Store locked up.

Handling and Use:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1][7]

Contaminated work clothing should not be allowed out of the workplace.[7]

Emergency Procedures
In Case of Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and water.[6]

Seek immediate medical attention.

In Case of Eye Contact:

Rinse cautiously with water for at least 15 minutes.[6][7]

Remove contact lenses, if present and easy to do. Continue rinsing.[7]

Seek immediate medical attention.

If Inhaled:

Move the person to fresh air and keep them comfortable for breathing.[1]
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If breathing is difficult or has stopped, provide artificial respiration.

Call a poison center or doctor immediately.[1]

If Swallowed:

Rinse mouth with water.[1][6][7]

Do NOT induce vomiting.[6]

Immediately call a poison center or doctor.[1][7]

Spills:

Evacuate unnecessary personnel.

Wear appropriate PPE, including respiratory protection.

Cover the spill with a suitable absorbent material.

Carefully sweep up the material, place it in an appropriate, labeled container for

hazardous waste, and avoid generating dust.[1]

Clean the affected area thoroughly.

Disposal Plan
Waste Disposal:

Dispose of waste material in accordance with national and local regulations.

Offer excess and expired materials to a licensed hazardous material disposal company.[6]

Do not mix with other waste. Leave chemicals in their original containers.

Contaminated Packaging:

Handle uncleaned containers as you would the product itself.
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Dispose of contaminated packaging in the same manner as the hazardous waste.

Visual Workflow for Handling Tranylcypromine
Sulphate
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Caption: Workflow for the safe handling of Tranylcypromine sulphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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